Cas no 1247698-24-3 (3-[(propan-2-ylsulfanyl)methyl]piperidine)

• Product Name: 3-[(propan-2-ylsulfanyl)methyl]piperidine
• CAS No: 1247698-24-3
• MF: C₉H₁₉NS
• MW: 173.318861246109
• MDL: MFCD16074731
• CID: 5187320
• PubChem ID: 54383635
• Update Time: 2026-03-05

3-[(propan-2-ylsulfanyl)methyl]piperidine Chemical and Physical Properties

Names and Identifiers

• 3-[(propan-2-ylsulfanyl)methyl]piperidine
• Piperidine, 3-[[(1-methylethyl)thio]methyl]-

• MDL： MFCD16074731
• Inchi： 1S/C9H19NS/c1-8(2)11-7-9-4-3-5-10-6-9/h8-10H,3-7H2,1-2H3
• InChI Key： OIWVHBCHTFAYKL-UHFFFAOYSA-N
• SMILES： S(C(C)C)CC1CNCCC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 104
• XLogP3: 2
• Topological Polar Surface Area: 37.3

Additional information on 3-[(propan-2-ylsulfanyl)methyl]piperidine

3-[(Propan-2-ylsulfanyl)methyl]piperidine (CAS No: 1247698-24-3)

3-[(Propan-2-ylsulfanyl)methyl]piperidine is a chemical compound with the CAS registry number 1247698-24-3. This compound belongs to the class of piperidines, which are six-membered cyclic amines with a nitrogen atom in the ring. The structure of 3-(propan-2-ylsulfanilmethyl)piperidine features a piperidine ring substituted at the 3-position with a methyl group that is further attached to a propan-2-ylsulfanyl group. This substitution pattern imparts unique chemical and physical properties to the compound, making it of interest in various fields such as pharmaceutical chemistry, materials science, and organic synthesis.

The synthesis of 3-(propan-2-ylsulfanilmethyl)piperidine typically involves multi-step organic reactions, often starting from readily available piperidine derivatives. One common approach is the alkylation of piperidine with an appropriate sulfide precursor, followed by purification steps to isolate the desired product. The reaction conditions, such as temperature, solvent, and catalysts, play a crucial role in ensuring high yield and purity of the compound.

Recent studies have highlighted the potential applications of 3-(propan-2-ylsulfanilmethyl)piperidine in drug discovery and development. Its unique structure allows for interactions with various biological targets, including enzymes and receptors, making it a promising candidate for therapeutic agents. For instance, research has shown that this compound exhibits moderate inhibitory activity against certain kinases, which are key players in cellular signaling pathways associated with diseases such as cancer and inflammation.

In addition to its pharmacological applications, 3-(propan-2-ylsulfanilmethyl)piperidine has also been explored for its role in materials science. Its ability to form stable complexes with metal ions has led to investigations into its use as a ligand in coordination chemistry and catalysis. Recent advancements in green chemistry have further emphasized the importance of such compounds in developing sustainable chemical processes.

The environmental impact of 3-(propan-2-ylsulfanilmethyl)piperidine is another area of growing interest. Studies have been conducted to assess its biodegradability and toxicity under various environmental conditions. These findings are critical for ensuring safe handling and disposal practices in industrial settings.

In conclusion, 3-(propan-2-y